Cas no 331824-50-1 (2-Propen-1-one, 1-(3-aminophenyl)-3-(2-iodophenyl)-)

• Product Name: 2-Propen-1-one, 1-(3-aminophenyl)-3-(2-iodophenyl)-
• CAS No: 331824-50-1
• MF: C₁₅H₁₂INO
• MW: 349.166356086731
• CID: 1455714
• Update Time: 2024-08-25

2-Propen-1-one, 1-(3-aminophenyl)-3-(2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-aminophenyl)-3-(2-iodophenyl)-

• Inchi： 1S/C15H12INO/c16-14-7-2-1-4-11(14)8-9-15(18)12-5-3-6-13(17)10-12/h1-10H,17H2
• InChI Key： OWCWJKXUABFCMB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N)=C1)(=O)C=CC1=CC=CC=C1I

Computed Properties

• Exact Mass: 348.99596

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 488.9±45.0 °C(Predicted)
• PSA: 43.09
• pka: 3.19±0.10(Predicted)